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Compound of Interest

Compound Name: Enrasentan

Cat. No.: B1671347

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe and
compliant disposal of enrasentan, a bioactive small molecule used in research. Adherence to
these procedures is vital to ensure the safety of laboratory personnel and the protection of our
environment.

Enrasentan is a member of the class of indanes and functions as an endothelin receptor
antagonist.[1] While specific disposal protocols for enrasentan are not readily available, the
following guidelines are based on best practices for the disposal of research-grade chemicals

and investigational drugs.

Key Characteristics of Enrasentan

To ensure safe handling and disposal, it is important to be aware of the fundamental properties
of enrasentan.
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Property Value

Molecular Formula C29H3008[1][2]

Molecular Weight 506.5 g/mol [1][2]

Appearance Off-White Solid (based on similar compounds)
CAS Number 167256-08-8

Procedural Steps for Proper Disposal

The disposal of enrasentan, as with any laboratory chemical, should be approached
systematically and in accordance with all applicable regulations.

Step 1: Consult the Safety Data Sheet (SDS)

Before handling or disposing of any chemical, always locate and thoroughly review its specific
Safety Data Sheet (SDS). The SDS provides comprehensive information regarding hazards,
handling, storage, and disposal. If an SDS for enrasentan is not immediately available, a
generic one for a similar compound like atrasentan can offer general guidance, but a
substance-specific SDS should always be prioritized.

Step 2: Personal Protective Equipment (PPE)

Prior to handling enrasentan for disposal, ensure you are wearing appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

o Safety glasses or goggles

o Chemical-resistant gloves

e Alab coat

Step 3: Segregation and Waste Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.
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» Do not mix enrasentan with other chemical waste unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.

o Collect waste enrasentan in a dedicated, properly labeled, and sealed container. The
container should be made of a material compatible with the chemical.

e The label should clearly identify the contents as "Hazardous Waste: Enrasentan” and
include the date of accumulation.

Step 4: Arrange for Professional Disposal

Enrasentan, as a research chemical and investigational drug, should not be disposed of in the
regular trash or poured down the drain.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.

o Follow all institutional procedures for chemical waste pickup, which may include completing
a hazardous waste manifest.

e The waste will be transported to a licensed disposal facility for incineration or other approved
treatment methods.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

enrasentan.
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Start: Enrasentan Waste Generated

Consult Safety Data Sheet (SDS)

Wear Appropriate PPE

Segregate and Collect in Labeled Container

Contact Environmental Health & Safety (EHS)

Arrange for Professional Pickup and Disposal

End: Compliant Disposal

Click to download full resolution via product page

Enrasentan Disposal Workflow
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Regulatory Compliance

It is imperative to adhere to all local, state, and federal regulations governing the disposal of
chemical waste. In the United States, the Environmental Protection Agency (EPA) and the
Occupational Safety and Health Administration (OSHA) provide guidelines for hazardous waste
management. For investigational drugs used in clinical research, guidelines from the Resource

Conservation and Recovery Act (RCRA) must be followed.

By following these procedures, you contribute to a safer laboratory environment and ensure
that your research practices are environmentally responsible and compliant with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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